Cas no 1242462-15-2 (2-methoxy-4-methyl-1-(2-nitroethenyl)benzene)

• Product Name: 2-methoxy-4-methyl-1-(2-nitroethenyl)benzene
• CAS No: 1242462-15-2
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 5896048
• PubChem ID: 15128232
• Update Time: 2025-05-21

2-methoxy-4-methyl-1-(2-nitroethenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-methyl-1-(2-nitroethenyl)benzene
• EN300-1744005
• 1242462-15-2

• Inchi： 1S/C10H11NO3/c1-8-3-4-9(5-6-11(12)13)10(7-8)14-2/h3-7H,1-2H3/b6-5+
• InChI Key： OTCRHQKJRWCHKN-AATRIKPKSA-N
• SMILES： O(C)C1C=C(C)C=CC=1/C=C/[N+](=O)[O-]

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55Ų

Additional information on 2-methoxy-4-methyl-1-(2-nitroethenyl)benzene

Introduction to 2-Methoxy-4-Methyl-1-(2-Nitroethenyl)Benzene (CAS No. 1242462-15-2)

2-Methoxy-4-Methyl-1-(2-Nitroethenyl)Benzene (CAS No. 1242462-15-2) is a complex organic compound with a unique structure that combines aromatic, alkoxy, and nitro functionalities. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, which includes a benzene ring substituted with a methoxy group at position 2, a methyl group at position 4, and a nitroethenyl group at position 1, makes it highly versatile for chemical modifications and functionalization.

The synthesis of 2-Methoxy-4-Methyl-1-(2-Nitroethenyl)Benzene involves a series of carefully controlled reactions, often utilizing advanced catalytic systems to achieve high yields and purity. Recent studies have focused on optimizing these synthesis pathways to reduce costs and improve sustainability. For instance, researchers have explored the use of microwave-assisted synthesis and green chemistry principles to streamline the production process while minimizing environmental impact.

One of the most intriguing aspects of this compound is its reactivity under different chemical conditions. The presence of the nitro group introduces strong electron-withdrawing effects, which significantly influence the electronic properties of the benzene ring. This makes 2-Methoxy-4-Methyl-1-(2-Nitroethenyl)Benzene an excellent candidate for various electrophilic substitution reactions. Recent research has demonstrated its utility in forming biologically active derivatives, such as those with potential anti-inflammatory or anticancer properties.

The physical properties of CAS No. 1242462-15-2 are also noteworthy. It has a melting point of approximately 85°C and is sparingly soluble in water but highly soluble in organic solvents like dichloromethane and ethyl acetate. These characteristics make it suitable for use in organic synthesis protocols that require precise control over solubility and reaction kinetics.

In terms of applications, 2-Methoxy-4-Methyl-1-(2-Nitroethenyl)Benzene has shown promise in the development of new materials with tailored electronic properties. For example, it has been used as a precursor for synthesizing advanced polymers and hybrid materials with applications in electronics and optoelectronics. Recent advancements in nanotechnology have further expanded its potential uses, particularly in the creation of nanoscale devices with enhanced performance.

Moreover, this compound has been extensively studied for its role in medicinal chemistry. Its ability to act as a scaffold for drug design has led to the development of several bioactive compounds targeting various diseases. For instance, derivatives of CAS No. 1242462-15-2 have been investigated for their potential as inhibitors of key enzymes involved in cancer progression.

Looking ahead, the continued exploration of CAS No. 1242462-15-3's properties is expected to unlock even more innovative applications across diverse industries. As researchers delve deeper into its chemistry and biology, this compound is poised to become an essential building block in modern chemical synthesis.